5-{[(4-bromophenyl)sulfanyl]methyl}-1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole

• IUPAC Name: 5-[(4-bromophenyl)sulfanylmethyl]-1-methyl-3-(trifluoromethyl)thieno[2,3-c]pyrazole
• InChI: InChI=1S/C14H10BrF3N2S2/c1-20-13-11(12(19-20)14(16,17)18)6-10(22-13)7-21-9-4-2-8(15)3-5-9/h2-6H,7H2,1H3
• InChI Key: LORNJXQWYRJLMX-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(S2)CSC3=CC=C(C=C3)Br)C(=N1)C(F)(F)F
• Molecular Formula: C14H10BrF3N2S2
• Molecular Weight: 407.3 g/mol

Description

The compound “5-{[(4-bromophenyl)sulfanyl]methyl}-1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole” is a chemical compound with the molecular formula C14H10BrF3N2S2. It is a solid substance.

Synthesis Analysis

The synthesis of pyrazole compounds involves various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrazole ring which is a five-membered ring with two nitrogen atoms. It also contains a thieno group, a sulfur-containing heterocycle.

Chemical Reactions Analysis

Pyrazole compounds can undergo various chemical reactions. For example, they can participate in [3 + 2] cycloaddition reactions, condensations with ketones and aldehydes, and coupling reactions with aryl halides.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 407.27. It is a solid substance with a melting point of 83 - 85.5°C.

Scientific Research Applications

Anticancer Properties

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Anti-inflammatory Effects

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Antioxidant Activity

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Neuroprotective Potential

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Antimicrobial Properties

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Enzyme Inhibition

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Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word “Warning”. The hazard statements associated with it are H302, H312, H315, H319, H332, and H335. These indicate that the compound may be harmful if swallowed or in contact with skin, may cause skin and eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

Similar compounds have been shown to interact with enzymes such as acetylcholinesterase

Mode of Action

The exact mode of action of this compound is currently unknown. Based on its structural similarity to other pyrazoline derivatives, it may interact with its targets by forming covalent bonds, leading to changes in the target’s function .

Biochemical Pathways

Similar compounds have been shown to affect the cholinergic synapsis in vertebrates, which permits the transmission of neural pulses

Pharmacokinetics

Its molecular weight (36517 g/mol) suggests that it may have good bioavailability, as compounds with a molecular weight below 500 g/mol are generally well-absorbed. Further pharmacokinetic studies are needed to confirm this.

Result of Action

Similar compounds have been shown to reduce the level of acetylcholinesterase, which could potentially affect neural transmission .